Cas no 2742656-03-5 (3-{7-Bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride)

• Product Name: 3-{7-Bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride
• CAS No: 2742656-03-5
• MF: C₁₀H₁₀BrClN₂O₂
• MW: 305.555600643158
• CID: 5856953
• PubChem ID: 165731922
• Update Time: 2025-07-22

3-{7-Bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742656-03-5
• 3-{7-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride
• Z5372150272
• EN300-37110092
• 3-{7-Bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride

• Inchi： 1S/C10H9BrN2O2.ClH/c11-7-3-4-13-8(1-2-10(14)15)6-12-9(13)5-7;/h3-6H,1-2H2,(H,14,15);1H
• InChI Key： UEJISXLDQSVHIX-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C=1)=NC=C2CCC(=O)O.Cl

Computed Properties

• Exact Mass: 303.96142g/mol
• Monoisotopic Mass: 303.96142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-{7-Bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride

Introduction to 3-{7-Bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride (CAS No. 2742656-03-5)

3-{7-Bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2742656-03-5, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a brominated imidazopyridine core, which is a key feature that contributes to its pharmacological activity.

The< strong>imidazo[1,2-a]pyridine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The presence of a bromine atom at the 7-position of the imidazopyridine ring enhances its reactivity and binding affinity, making it a valuable scaffold for drug design. The< strong>propanoic acid moiety appended to the imidazopyridine ring introduces a carboxylic acid functional group, which can participate in hydrogen bonding and salt formation, further modulating its pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Imidazopyridines have emerged as promising candidates in this area due to their ability to disrupt PPIs involved in various disease pathways. The< strong>7-Bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride has been investigated for its potential to modulate such interactions, particularly in the context of cancer therapy.

One of the most compelling aspects of this compound is its potential application in oncology. Emerging research suggests that imidazopyridines can interfere with key signaling pathways involved in tumor growth and survival. The< strong>brominated imidazopyridine moiety is particularly interesting because it can be further modified to enhance selectivity and potency against specific cancer cell lines. Preclinical studies have demonstrated that derivatives of this scaffold can inhibit the activity of enzymes such as tyrosine kinases, which are overexpressed in many cancers.

The< strong>propanoic acid hydrochloride salt form of this compound improves its solubility and stability, making it more suitable for formulation into pharmaceutical products. This salt form also enhances its bioavailability, which is crucial for therapeutic efficacy. The hydrochloride salt ensures that the compound remains stable under various storage conditions and can be easily administered via different routes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like< strong>3-{7-Bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride with target proteins. These computational studies have provided valuable insights into how modifications to the imidazopyridine core can optimize binding affinity and selectivity. For instance, computational modeling has identified that introducing additional substituents at specific positions on the imidazopyridine ring can enhance interactions with biological targets without compromising overall solubility.

The development of< strong>3-{7-Bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride as a therapeutic agent is not without challenges. One major hurdle is the optimization of synthetic routes to produce high-purity material at scale. However, recent innovations in synthetic methodology have made it possible to synthesize this compound more efficiently and cost-effectively. These advancements have opened up new possibilities for its use in drug discovery programs.

In conclusion, 3-{7-Bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride represents a promising candidate for further development as a therapeutic agent. Its unique structural features and potential applications in oncology make it an attractive target for future research. As our understanding of drug design and molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in the development of next-generation pharmaceuticals.